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molecular formula C10H7BrOS B8807391 3-Bromo-4-methylbenzo[b]thiophene-2-carbaldehyde

3-Bromo-4-methylbenzo[b]thiophene-2-carbaldehyde

Cat. No. B8807391
M. Wt: 255.13 g/mol
InChI Key: PNNZIMJVCJQSLQ-UHFFFAOYSA-N
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Patent
US09238026B2

Procedure details

At room temperature, a solution of (3-bromo-4-methyl-benzo[b]thiophen-2-yl)-methanol (23d) (400 mg, 1.55 mmol) and manganese dioxide (652 mg, 7.5 mmol) in dichloromethane (20 mL) was stirred for 2 hours. The mixture was then filtered and evaporated under reduced pressure to afford the desired aldehyde (23e) as a white solid without further purification (310 mg, 1.21 mmol, 78%).
Name
(3-bromo-4-methyl-benzo[b]thiophen-2-yl)-methanol
Quantity
400 mg
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
manganese dioxide
Quantity
652 mg
Type
catalyst
Reaction Step One
Name
aldehyde

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3]2[C:12]([CH3:13])=[CH:11][CH:10]=[CH:9][C:4]=2[S:5][C:6]=1[CH2:7][OH:8]>ClCCl.[O-2].[O-2].[Mn+4]>[Br:1][C:2]1[C:3]2[C:12]([CH3:13])=[CH:11][CH:10]=[CH:9][C:4]=2[S:5][C:6]=1[CH:7]=[O:8] |f:2.3.4|

Inputs

Step One
Name
(3-bromo-4-methyl-benzo[b]thiophen-2-yl)-methanol
Quantity
400 mg
Type
reactant
Smiles
BrC=1C2=C(SC1CO)C=CC=C2C
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl
Name
manganese dioxide
Quantity
652 mg
Type
catalyst
Smiles
[O-2].[O-2].[Mn+4]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was then filtered
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure

Outcomes

Product
Name
aldehyde
Type
product
Smiles
BrC=1C2=C(SC1C=O)C=CC=C2C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.